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Compound of Interest

Compound Name:
2-Chloro-4-methoxy-1-

methylbenzene

Cat. No.: B1365493 Get Quote

An In-Depth Technical Guide to 3-Chloro-4-methylanisole: Structure, Isomers, and

Characterization

Abstract
This technical guide provides a comprehensive overview of 3-Chloro-4-methylanisole, a

substituted aromatic compound of interest in synthetic chemistry. As a Senior Application

Scientist, this document synthesizes core structural data, explores its isomeric landscape,

outlines a viable synthetic pathway from a common precursor, predicts its spectroscopic

signature, and details critical safety and handling protocols. This guide is intended for

researchers, scientists, and drug development professionals who require a detailed

understanding of this molecule's properties and synthesis. Every section is grounded in

authoritative data to ensure scientific integrity and practical applicability in a laboratory setting.

Core Molecular Identity of 3-Chloro-4-methylanisole
Precise identification is the foundation of all chemical research and development. 3-Chloro-4-

methylanisole is a disubstituted anisole derivative with specific physicochemical properties

derived from its unique arrangement of chloro, methyl, and methoxy functional groups on the

benzene ring.
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The fundamental identifiers and properties of 3-Chloro-4-methylanisole are summarized below.

This data is critical for procurement, registration, and computational modeling.

Identifier Value Source

IUPAC Name 3-Chloro-4-methylanisole [1]

CAS Number 54788-38-4 [2][3]

Molecular Formula C₈H₉ClO [2][4]

Molecular Weight 156.61 g/mol [2][4]

SMILES COc1ccc(C)c(Cl)c1 [4]

InChIKey
ZMZVVVASCILFJL-

UHFFFAOYSA-N
[4]

Structural Representation
The spatial arrangement of substituents on the aromatic ring dictates the molecule's reactivity

and physical properties. The structure of 3-Chloro-4-methylanisole is visualized below.
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Target Molecule

Positional Isomers

3-Chloro-4-methylanisole
(CAS: 54788-38-4)

Target_img 3-Chloro-2-methylanisole
(CAS: 3260-88-6)

 Share C₈H₉ClO Formula 

4-Chloro-2-methylanisole
(CAS: 3260-85-3)

 Share C₈H₉ClO Formula 

4-Chloro-3-methylanisole
(CAS: 13334-71-9)

 Share C₈H₉ClO Formula 

2-Chloro-4-nitrotoluene

3-Chloro-4-methylaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Chloro-4-methylanisole structural information and
isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1365493#3-chloro-4-methylanisole-structural-
information-and-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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